Thiethylperazine

Specification

• CAS No.: 1420-55-9
• Molecular Formula: C22H29N3S2
• Molecular Weight: 399.6 g/mol
• IUPAC Name: 2-ethylsulfanyl-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine
• Standard InChI: InChI=1S/C22H29N3S2/c1-3-26-18-9-10-22-20(17-18)25(19-7-4-5-8-21(19)27-22)12-6-11-24-15-13-23(2)14-16-24/h4-5,7-10,17H,3,6,11-16H2,1-2H3
• Standard InChI Key: XCTYLCDETUVOIP-UHFFFAOYSA-N
• SMILES: CCSC1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN4CCN(CC4)C
• Canonical SMILES: CCSC1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN4CCN(CC4)C
• Appearance: Solid powder
• Boiling Point: 227 °C @ 0.01 mm Hg
• Colorform: Crystals from acetone
• Melting Point: 62-64 °C; Crystals from ethanol; MP: 214-216 °C /Dihydrochloride/; Crystals from ethanol; MP: 139 °C /Dimalate/; 62 - 64 °C

Introduction

Thiethylperazine, known by brand names such as Torecan and Norzine, is a phenothiazine derivative used primarily as an antiemetic to treat nausea and vomiting. It is classified as a dopamine antagonist and exhibits pharmacological properties similar to other phenothiazines, with additional effects on serotonin and other neurotransmitter receptors.

Clinical Uses

Thiethylperazine is primarily used to manage nausea and vomiting associated with various conditions, including anesthesia, mildly emetic cancer chemotherapy, radiation therapy, and toxins. It does not prevent vertigo or motion sickness. Although it has antipsychotic properties due to its receptor antagonism, it is not commonly marketed for psychiatric disorders.

Pharmacokinetics

Thiethylperazine is highly lipophilic, binding extensively to serum proteins (over 85%) and accumulating in organs with high blood flow. It penetrates the placenta and cannot be removed by dialysis. The drug is mainly metabolized in the liver, with only 3% eliminated unchanged. Its half-life is approximately 12 hours.

Side Effects and Precautions

Common side effects include dizziness, lightheadedness, blurred vision, and dryness of the mouth. Thiethylperazine can enhance the effects of central nervous system depressants, such as alcohol and sedatives, and should be used cautiously in combination with these substances. It is also important to monitor patients for potential extrapyramidal symptoms, although these are less common compared to typical antipsychotics.

Dosage Forms and Administration

Thiethylperazine is available in various forms, including oral tablets (10 mg), suppositories (10 mg), and intramuscular injections (5 mg). The choice of dosage form may depend on the patient's condition and the severity of nausea or vomiting.

Teratogenicity and Safety

High doses of thiethylperazine have been associated with an increased risk of cleft palate in animal studies. Therefore, it should be used cautiously in pregnant women and only when the benefits outweigh the risks.